Cas no 213203-85-1 (2,3-Difluoro-4-(trifluoromethyl)benzyl bromide)
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide is a fluorinated benzyl bromide derivative commonly used as a versatile intermediate in organic synthesis. Its key structural features—the difluoro and trifluoromethyl substituents—enhance its reactivity and utility in cross-coupling reactions, nucleophilic substitutions, and the preparation of pharmaceuticals or agrochemicals. The electron-withdrawing nature of the fluorine atoms improves stability while facilitating selective functionalization. This compound is particularly valuable in the synthesis of fluorinated aromatic compounds, where its benzyl bromide moiety serves as an efficient alkylating agent. High purity and consistent performance make it a reliable choice for research and industrial applications requiring precise fluorinated building blocks.
213203-85-1 structure
Product Name:2,3-Difluoro-4-(trifluoromethyl)benzyl bromide
CAS No:213203-85-1
MF:C8H4BrF5
MW:275.013379096985
CID:1404529
PubChem ID:2737080
Update Time:2025-06-07
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties
Names and Identifiers
-
- 1-(Bromomethyl)-2,3-difluoro-4-(trifluoromethyl)benzene
- 2,3-Difluoro-4-(trifluoromethyl)benzyl bromide
- AC1MC6R5
- CTK0J7712
- MolPort-001-773-569
- PC3475
- AG-A-25019
- KB-225085
- Benzene, 1-(bromomethyl)-2,3-difluoro-4-(trifluoromethyl)-
- SCHEMBL2926887
- 4-(Bromomethyl)-2,3-difluorobenzotrifluoride, 1-(Bromomethyl)-2,3-difluoro-4-(trifluoromethyl)benzene
- DTXSID20371820
- CSCQGNZVBJMHGR-UHFFFAOYSA-N
- MFCD00236262
- AKOS030229520
- 213203-85-1
- 2,3-Difluoro-4-(trifluoromethyl)benzylbromide
- A1-00077
- PS-9922
- 2,3-Difluoro-4-(trifluoromethyl)benzyl bromid
-
- Inchi: 1S/C8H4BrF5/c9-3-4-1-2-5(8(12,13)14)7(11)6(4)10/h1-2H,3H2
- InChI Key: CSCQGNZVBJMHGR-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(F)(F)F)=C(C=1F)F
Computed Properties
- Exact Mass: 273.94162
- Monoisotopic Mass: 273.94165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC3475-250mg |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | 98% | 250mg |
£76.00 | 2025-02-21 | |
| Apollo Scientific | PC3475-1g |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | 98% | 1g |
£192.00 | 2025-02-21 | |
| TRC | D111415-50mg |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | D111415-100mg |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | 100mg |
$ 375.00 | 2022-06-06 | ||
| Key Organics Ltd | PS-9922-1mg |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-9922-5mg |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-9922-50mg |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | PS-9922-10mg |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-9922-100mg |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| A2B Chem LLC | AD30222-250mg |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide |
213203-85-1 | 95% | 250mg |
$325.00 | 2024-04-20 |
2,3-Difluoro-4-(trifluoromethyl)benzyl bromide Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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